1,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid

• IUPAC Name: 1,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C7H8N2O3/c10-7(11)6-4-3-12-2-1-5(4)8-9-6/h1-3H2,(H,8,9)(H,10,11)
• InChI Key: YICMXCDJSOOXSM-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1NN=C2C(=O)O
• Molecular Formula: C7H8N2O3
• DSSTOX Substance ID: DTXSID90625968
• Molecular Weight: 168.15 g/mol
• CAS RN: 933694-89-4, 518990-20-0

Description

1,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid is a chemical compound with the molecular formula C7H8N2O3. It is a solid substance at room temperature.

Synthesis Analysis

The synthesis of this compound and its derivatives is a topic of interest in the field of organic chemistry. Various methods have been reported over the years. For instance, a study reported the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetra-hydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate, which was carried out using 6-amino-3-methyl-1,4-diphenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, multinuclear nuclear magnetic resonance (NMR) spectroscopy and infra-red (IR) spectroscopy can be used to characterize the compound. X-ray diffraction analysis can also be performed to obtain the single-crystal structures.

Chemical Reactions Analysis

Pyrazoles, including this compound, are five-membered heterocycles that are particularly useful in organic synthesis. They are one of the most studied groups of compounds among the azole family. The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine, and agriculture.

Physical And Chemical Properties Analysis

This compound is a solid substance at room temperature. It has a molecular weight of 168.15. The compound should be stored in a dry environment at room temperature.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Applications

Heterocyclic compounds, including 1,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid derivatives, serve as crucial scaffolds for synthesizing biologically active compounds in organic chemistry. These derivatives exhibit a broad spectrum of biological activities such as antimicrobial, anticancer, anti-inflammatory, antidepressant, antifungal, anti-tubercular, and antiviral effects. The synthesis and diverse biological applications of pyrazole carboxylic acid derivatives highlight their importance in medicinal chemistry research (Cetin, 2020).

Heterocyclic Compounds and Dyes Synthesis

The chemical properties of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-one (DCNP) derivatives make them valuable as building blocks for heterocyclic compounds such as pyrazolo-imidazoles, thiazoles, spiropyridines, and others. This review focuses on the preparation, reactivity, and application of DCNP in synthesizing heterocyclic compounds and dyes, indicating the significance of pyrazole derivatives in the synthesis of various classes of compounds (Gomaa & Ali, 2020).

Anticancer Agent Development through Knoevenagel Condensation

Knoevenagel condensation, involving carbonyl functionalities and active methylenes, has been a major driver in developing biologically interesting molecules, including pyrazole derivatives. These compounds have shown remarkable anticancer activity, underscoring the Knoevenagel condensation's role in drug discovery and the development of anticancer agents (Tokala, Bora, & Shankaraiah, 2022).

Tetrazole Moiety in Medicinal Chemistry

Tetrazole moieties, including those derived from pyrazole carboxylic acids, possess a broad range of biological properties such as antitubercular, anticancer, antimalarial, and anti-inflammatory activities. Their role as bioisosteres of carboxylic acid groups in drugs for enhancing lipophilicity and bioavailability emphasizes the importance of heterocyclic moieties in new drug development (Patowary, Deka, & Bharali, 2021).

Pyrazoline Derivatives for Anticancer Development

Research on pyrazoline derivatives' biological activity has been pivotal in pharmaceutical chemistry, showing a high biological effect and potential in anticancer activity. This review discusses the synthetic strategies and biological significance of pyrazoline derivatives, highlighting their importance in developing new anticancer agents (Ray et al., 2022).

Safety and Hazards

The safety information for 1,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid indicates that it may cause harm if swallowed, causes skin irritation, causes serious eye irritation, may cause respiratory irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes.

Future Directions

The future directions for the study of 1,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid and its derivatives could involve further exploration of their synthesis methods, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, more research could be conducted to investigate their potential applications in various fields such as technology, medicine, and agriculture.